Cas no 1554069-85-0 (2-(2-Methoxypyridin-3-yl)propanoic acid)

• Product name: 2-(2-Methoxypyridin-3-yl)propanoic acid
• CAS No: 1554069-85-0
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 5700183
• PubChem ID: 70111037

2-(2-Methoxypyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxypyridin-3-yl)propanoic acid
• SCHEMBL7499864
• EN300-1137786
• 2-(2-methoxypyridin-3-yl)propanoicacid
• 1554069-85-0
• 3-Pyridineacetic acid, 2-methoxy-α-methyl-
• 2-(2-Methoxypyridin-3-yl)propanoic acid

• Inchi： 1S/C9H11NO3/c1-6(9(11)12)7-4-3-5-10-8(7)13-2/h3-6H,1-2H3,(H,11,12)
• InChI Key： VKZUYFBUGOXTIF-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CN=1)C(C(=O)O)C

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 329.3±32.0 °C(Predicted)
• pka: 3.94±0.13(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(2-Methoxypyridin-3-yl)propanoic acid

2-(2-Methoxypyridin-3-yl)propanoic acid (CAS No. 1554069-85-0): A Comprehensive Overview

2-(2-Methoxypyridin-3-yl)propanoic acid (CAS No. 1554069-85-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyridine and propanoic acid structure, serves as a valuable intermediate in the synthesis of various bioactive molecules. The presence of the methoxy group and the propanoic acid moiety enhances its reactivity, making it a versatile building block in medicinal chemistry.

The chemical structure of 2-(2-Methoxypyridin-3-yl)propanoic acid features a pyridine ring substituted with a methoxy group at the 2-position and a propanoic acid side chain at the 3-position. This arrangement contributes to its distinct physicochemical properties, including moderate solubility in polar solvents and stability under standard laboratory conditions. Researchers often explore its potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents, where the pyridine scaffold plays a critical role.

In recent years, the demand for 2-(2-Methoxypyridin-3-yl)propanoic acid has surged due to its applications in small molecule drug development. The compound's ability to act as a precursor for more complex structures aligns with the growing focus on targeted therapies and personalized medicine. For instance, its derivatives have been investigated for their potential in treating metabolic disorders and neurodegenerative diseases, topics that are currently trending in biomedical research.

From a synthetic perspective, 2-(2-Methoxypyridin-3-yl)propanoic acid can be prepared through multi-step organic reactions, including cross-coupling and oxidation processes. Its synthesis often involves the use of palladium-catalyzed reactions, which are widely studied for their efficiency and selectivity. The compound's purity and yield are critical factors for researchers, as they directly impact its utility in downstream applications.

The market for 2-(2-Methoxypyridin-3-yl)propanoic acid is expanding, driven by the increasing investment in pharmaceutical R&D and the rise of biotech startups focusing on novel drug candidates. Suppliers and manufacturers are optimizing production processes to meet the needs of academic and industrial laboratories. Additionally, the compound's role in green chemistry initiatives has been highlighted, as researchers seek sustainable methods for its synthesis and application.

For those searching for "CAS 1554069-85-0 suppliers" or "2-(2-Methoxypyridin-3-yl)propanoic acid uses," it is essential to consider the compound's specifications, such as purity levels and packaging options. Reputable suppliers provide detailed technical data sheets and certificates of analysis to ensure compliance with research standards. Furthermore, the compound's stability and storage conditions are frequently asked about, emphasizing the need for proper handling to maintain its integrity.

In conclusion, 2-(2-Methoxypyridin-3-yl)propanoic acid (CAS No. 1554069-85-0) represents a critical intermediate in modern chemical and pharmaceutical research. Its structural features and reactivity profile make it a valuable tool for scientists exploring new therapeutic avenues. As the demand for innovative drug candidates grows, this compound is poised to remain a focal point in the intersection of chemistry and medicine.